Cas no 2228934-49-2 (3-(3,3-Dimethylcyclohexyl)morpholine)
3-(3,3-Dimethylcyclohexyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 2228934-49-2
- EN300-1727572
- 3-(3,3-dimethylcyclohexyl)morpholine
- 3-(3,3-Dimethylcyclohexyl)morpholine
-
- Inchi: 1S/C12H23NO/c1-12(2)5-3-4-10(8-12)11-9-14-7-6-13-11/h10-11,13H,3-9H2,1-2H3
- InChI Key: NSALVMNEQHDNLV-UHFFFAOYSA-N
- SMILES: O1CCNC(C1)C1CCCC(C)(C)C1
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 21.3Ų
3-(3,3-Dimethylcyclohexyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727572-0.05g |
3-(3,3-dimethylcyclohexyl)morpholine |
2228934-49-2 | 0.05g |
$1464.0 | 2023-06-04 | ||
| Enamine | EN300-1727572-0.1g |
3-(3,3-dimethylcyclohexyl)morpholine |
2228934-49-2 | 0.1g |
$1533.0 | 2023-06-04 | ||
| Enamine | EN300-1727572-0.25g |
3-(3,3-dimethylcyclohexyl)morpholine |
2228934-49-2 | 0.25g |
$1604.0 | 2023-06-04 | ||
| Enamine | EN300-1727572-0.5g |
3-(3,3-dimethylcyclohexyl)morpholine |
2228934-49-2 | 0.5g |
$1673.0 | 2023-06-04 | ||
| Enamine | EN300-1727572-1.0g |
3-(3,3-dimethylcyclohexyl)morpholine |
2228934-49-2 | 1g |
$1742.0 | 2023-06-04 | ||
| Enamine | EN300-1727572-2.5g |
3-(3,3-dimethylcyclohexyl)morpholine |
2228934-49-2 | 2.5g |
$3417.0 | 2023-06-04 | ||
| Enamine | EN300-1727572-5.0g |
3-(3,3-dimethylcyclohexyl)morpholine |
2228934-49-2 | 5g |
$5056.0 | 2023-06-04 | ||
| Enamine | EN300-1727572-10.0g |
3-(3,3-dimethylcyclohexyl)morpholine |
2228934-49-2 | 10g |
$7497.0 | 2023-06-04 |
3-(3,3-Dimethylcyclohexyl)morpholine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-(3,3-Dimethylcyclohexyl)morpholine
Introduction to 3-(3,3-Dimethylcyclohexyl)morpholine (CAS No: 2228934-49-2)
3-(3,3-Dimethylcyclohexyl)morpholine, also known as Morpholine derivative with a 3,3-dimethylcyclohexyl substituent, is a chemical compound with the CAS number 2228934-49-2. This compound belongs to the class of morpholines, which are six-membered ring structures containing an oxygen atom and an amine group. The presence of the dimethylcyclohexyl group adds unique properties to this molecule, making it a subject of interest in various research and industrial applications.
The structure of 3-(3,3-Dimethylcyclohexyl)morpholine consists of a morpholine ring with a substituted cyclohexane group at the 3-position. The cyclohexane ring is further substituted with two methyl groups at the 3-position, creating a bulky and rigid structure. This substitution pattern influences the compound's physical and chemical properties, such as solubility, stability, and reactivity.
Recent studies have highlighted the potential of morpholine derivatives in drug discovery and material science. For instance, researchers have explored the use of morpholine-based compounds in developing new pharmaceutical agents due to their ability to form hydrogen bonds and interact with biological targets. The bulky dimethylcyclohexyl group in this compound may enhance its binding affinity to specific receptors or enzymes, making it a promising candidate for therapeutic applications.
In terms of synthesis, 3-(3,3-Dimethylcyclohexyl)morpholine can be prepared through various routes, including nucleophilic substitution and cycloaddition reactions. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have also enabled more efficient and selective syntheses of such compounds.
The application of morpholine derivatives extends beyond pharmaceuticals. They are also used in the synthesis of advanced materials, such as polymers and coatings, where their structural rigidity and chemical stability are advantageous. The specific properties of 3-(3,3-Dimethylcyclohexyl)morpholine, including its thermal stability and resistance to oxidation, make it suitable for high-performance materials.
In conclusion, 3-(3,3-Dimethylcyclohexyl)morpholine is a versatile compound with potential applications in multiple fields. Its unique structure and properties continue to attract researchers seeking innovative solutions in drug development and material science.
2228934-49-2 (3-(3,3-Dimethylcyclohexyl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)